Cas no 2172455-36-4 (2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol)

• Product Name: 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol
• CAS No: 2172455-36-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6102301
• PubChem ID: 165736284
• Update Time: 2025-10-29

2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol
• 2172455-36-4
• EN300-1623869

• Inchi： 1S/C9H14N2O/c1-6-10-5-8(11(6)2)7-3-4-9(7)12/h5,7,9,12H,3-4H2,1-2H3
• InChI Key： ADHJJUKWGUHJQP-UHFFFAOYSA-N
• SMILES： OC1CCC1C1=CN=C(C)N1C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol

Comprehensive Analysis of 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol (CAS No. 2172455-36-4): Properties, Applications, and Research Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol (CAS No. 2172455-36-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its imidazole and cyclobutane moieties, presents a fascinating subject for researchers exploring novel bioactive molecules and small-molecule inhibitors. Its molecular framework combines the rigidity of a cyclobutan-1-ol ring with the electronic properties of a 1,2-dimethyl-1H-imidazole group, making it a versatile candidate for drug discovery and material science.

The growing interest in heterocyclic compounds like 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol aligns with current trends in medicinal chemistry, where researchers seek to optimize molecular interactions and binding affinities. Recent studies highlight the importance of imidazole derivatives in targeting enzyme inhibition and receptor modulation, particularly in the context of inflammatory diseases and metabolic disorders. The presence of the cyclobutane ring further enhances the compound's stability, a critical factor in drug design and pharmacokinetics.

From a synthetic perspective, CAS No. 2172455-36-4 offers intriguing possibilities for structure-activity relationship (SAR) studies. Chemists are increasingly leveraging computational modeling and AI-driven drug discovery tools to predict the behavior of such compounds, addressing common queries like "How does cyclobutane affect molecular polarity?" or "What are the synthetic routes for imidazole-containing scaffolds?" These methodologies not only accelerate research but also align with the industry's shift toward green chemistry and sustainable synthesis.

The potential applications of 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol extend beyond pharmaceuticals. In material science, its rigid-rod-like structure could contribute to the development of advanced polymers or liquid crystals, addressing the demand for high-performance materials in electronics and nanotechnology. Furthermore, its hydrogen-bonding capacity makes it a candidate for supramolecular chemistry applications, a topic frequently searched in academic circles.

Quality control and analytical characterization of CAS No. 2172455-36-4 remain critical for researchers. Techniques such as HPLC purification, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structure—topics often explored in forums discussing "How to characterize complex heterocycles?" or "Best practices for handling air-sensitive intermediates." These discussions reflect the compound's relevance in modern chemical analysis workflows.

As the scientific community continues to investigate 2-(1,2-dimethyl-1H-imidazol-5-yl)cyclobutan-1-ol, its role in addressing contemporary challenges—such as drug resistance or precision medicine—becomes increasingly apparent. Future research may explore its catalytic properties or bioconjugation potential, answering pressing questions like "Can imidazole derivatives improve targeted drug delivery?" This compound exemplifies how molecular innovation drives progress across multiple disciplines.